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Compound of Interest

Compound Name: 2-Chloro-6-(phenylthio) pyridine

Cat. No.: B8314104

Get Quote

Nomenclature, Identity, and Synthetic Utility[1][2]

Executive Summary
2-Chloro-6-(phenylthio)pyridine is a disubstituted pyridine derivative characterized by the

presence of a chlorine atom at the C2 position and a phenylthio (phenylsulfanyl) group at the

C6 position.[2][3] This compound serves as a critical electrophilic scaffold in medicinal

chemistry and ligand design. Its utility stems from the differential reactivity of its substituents:

the phenylthio group acts as a stable sulfide linkage, while the remaining chlorine atom retains

susceptibility to further Nucleophilic Aromatic Substitution (

) or metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig), enabling the
construction of non-symmetric 2,6-disubstituted pyridines.

This guide details the compound's chemical identity, validated synthesis protocols, reaction

mechanisms, and applications in drug discovery.
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Precise identification is paramount in chemical informatics. While "2-chloro-6-

(phenylthio)pyridine" is the most common descriptor, researchers must be familiar with IUPAC

conventions and database identifiers to avoid ambiguity with structural isomers (e.g., 2-chloro-

3-phenylthio analogs).

Table 1: Chemical Identifiers
Property Value

Common Name 2-Chloro-6-(phenylthio)pyridine

Systematic Synonym 2-Chloro-6-(phenylsulfanyl)pyridine

Alternative Synonym 6-Chloro-2-(phenylthio)pyridine

Molecular Formula
ngcontent-ng-c2699131324="" _nghost-ng-

c2339441298="" class="inline ng-star-inserted">

Molecular Weight 221.71 g/mol

SMILES Clc1cccc(Sc2ccccc2)n1

InChIKey JRPFESQQRLEKBN-UHFFFAOYSA-N

Structure Description

Pyridine ring substituted at positions 2 and 6;

-symmetry broken by distinct Cl and S-Ph

groups.[4]

Nomenclature Logic
Pyridine Numbering: Nitrogen is position 1.[5] Substituents are numbered to give the lowest

locants. "2-chloro-6-..." and "6-chloro-2-..." refer to the same molecule due to the symmetry

of the unsubstituted pyridine core, but "2-chloro-6-(phenylthio)pyridine" is the preferred

citation form in most catalogs.

Functional Groups: The -S-Ph group is designated as phenylthio (common) or phenylsulfanyl

(IUPAC systematic).

Structural Analysis & Reactivity

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/90671
https://www.slchemtech.com/news/introduction-to-pyridine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8314104?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The chemical behavior of 2-chloro-6-(phenylthio)pyridine is defined by the electronic interplay

between the pyridine nitrogen and its substituents.

Electronic Effects
Pyridine Nitrogen: Acts as an electron sink, withdrawing electron density from the ring

(inductive effect

, mesomeric effect

). This activates the C2 and C6 positions toward nucleophilic attack.[6]

Chlorine (C2): A weak deactivator but a good leaving group. It further polarizes the C2

carbon, making it a prime site for

or oxidative addition by transition metals.

Phenylthio (C6): A weak activator (donating electron density via resonance

) but also inductively withdrawing (

). In this scaffold, it serves as a "masking" group that is generally stable under conditions
used to displace the chlorine.

Diagram 1: Structural Reactivity Logic
The following diagram visualizes the reactivity hierarchy, showing why the chlorine is the target

for subsequent functionalization.
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Caption: Reactivity profile of 2-chloro-6-(phenylthio)pyridine. The nitrogen activates the C2-Cl

bond for substitution while the thioether remains inert under standard SnAr conditions.

Synthesis Protocol
The most robust method for synthesizing 2-chloro-6-(phenylthio)pyridine is the Nucleophilic

Aromatic Substitution (

) of 2,6-dichloropyridine with thiophenol (benzenethiol).

Experimental Design Considerations
Stoichiometry: A 1:1 molar ratio is critical. Excess thiophenol will lead to the formation of the

byproduct 2,6-bis(phenylthio)pyridine.

Base Selection: Potassium carbonate (

) is preferred over stronger bases (like NaH) for mono-substitution because it allows for a
more controlled deprotonation of the thiol.

Solvent: Polar aprotic solvents (DMF, DMSO, NMP) are required to stabilize the charged

Meisenheimer intermediate.

Step-by-Step Protocol
Materials:

2,6-Dichloropyridine (1.0 equiv)

Thiophenol (1.0 equiv)

Potassium Carbonate (

, 1.1 equiv)

DMF (Dimethylformamide), anhydrous

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8314104?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, suspend

2,6-dichloropyridine (e.g., 10 mmol) and

(11 mmol) in anhydrous DMF (20 mL).

Addition: Cool the mixture to 0°C. Add thiophenol (10 mmol) dropwise over 15 minutes. Note:

Slow addition prevents high local concentrations of thiol, reducing bis-substitution.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via

TLC (Hexane:EtOAc 9:1) or LC-MS.[7] The starting material (2,6-dichloropyridine) should

disappear, and a new major spot should appear.

Workup: Pour the reaction mixture into ice-cold water (100 mL). The product typically

precipitates as a solid or oil.

If solid: Filter, wash with water, and dry.

If oil: Extract with Ethyl Acetate (3 x 30 mL). Wash combined organics with brine, dry over

, and concentrate in vacuo.

Purification: If necessary, purify via flash column chromatography using a gradient of

Hexanes/Ethyl Acetate (0-10%).

Diagram 2: Synthesis Pathway & Mechanism
This pathway illustrates the

mechanism, highlighting the Meisenheimer complex intermediate.
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Caption: SNAr mechanism for the mono-substitution of 2,6-dichloropyridine. The reaction

proceeds via an addition-elimination sequence.[8][9]

Applications in Drug Discovery
2-Chloro-6-(phenylthio)pyridine is not typically a final drug molecule but a high-value

intermediate. Its applications fall into two primary categories:

Scaffold for Non-Symmetric Ligands
In metallopharmaceutical research, this compound is used to create "N,S-donor" ligands. The

remaining chlorine can be substituted with pyridines or other chelating groups to form

multidentate ligands (e.g., terpyridines with thioether wings) used in:

Catalysis: Ruthenium or Iridium complexes for water oxidation.

Imaging: Chelators for radiometals in PET/SPECT imaging.
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Fragment-Based Drug Design (FBDD)
The phenylthio group provides a hydrophobic "tail" that can occupy deep pockets in enzymes

(e.g., kinases or COX enzymes), while the pyridine nitrogen offers a hydrogen bond acceptor.

Functionalization: The C2-Cl handle allows researchers to couple the scaffold to solubilizing

groups (piperazines, morpholines) or other pharmacophores via Buchwald-Hartwig

amination.

Table 2: Comparative Utility
Feature Benefit in Drug Design

C2-Chlorine
Enables "Late-Stage Functionalization" to

diversify libraries.

C6-Phenylthio

Enhances lipophilicity (

) and metabolic stability compared to ethers (-O-

Ph).

Pyridine Core
Improves aqueous solubility compared to

benzene analogs; acts as H-bond acceptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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